Cas no 67436-13-9 (N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine)

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine structure
67436-13-9 structure
Product Name:N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine
CAS No:67436-13-9
MF:C22H25NO4S
MW:399.503205060959
MDL:MFCD00037130
CID:58582
PubChem ID:253662309
Update Time:2025-04-18

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine Chemical and Physical Properties

Names and Identifiers

    • Fmoc-S-tert-butyl-L-cysteine
    • N-(9-Fluorenylmethyloxycarbonyl)-S-tert-butyl-L-cysteine
    • Fmoc-Cys(tBu)-OH
    • N-Fmoc-S-tert-butyl-L-cysteine
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-S-(tert-butyl)-L-cysteine
    • (2R)-3-tert-butylsulfanyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butylthio)propanoic acid
    • ABBLIS AB1006960
    • FMOC-(R)-2-AMINO-3-(S-T-BUTYLTHIO)BUTANOIC ACID
    • FMOC-CYS(BUT)-OH
    • Fmoc-Cys(tBu)
    • FMoc-Cys(tBu)-OHFMoc-S-tert·butyl-L-cysteine
    • Fmoc-L-Cys(tBu)-OH
    • Fmoc-S-t-butyl-cysteine
    • Fmoc-S-t-butyl-L-cysteine
    • H-Leu-OMe•HCl
    • Nα-Fmoc-S-tert-butyl-L-cysteine
    • N-Fmoc-S-(tert-butyl)-L-cysteine
    • N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine
    • MDL： MFCD00037130
    • Inchi： 1S/C22H25NO4S/c1-22(2,3)28-13-19(20(24)25)23-21(26)27-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1
    • InChI Key： IXAYZHCPEYTWHW-IBGZPJMESA-N
    • SMILES： S(C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)C(C)(C)C

Computed Properties

  • Exact Mass: 399.15000
  • Monoisotopic Mass: 399.15
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.2370
  • Melting Point: 136.0 to 140.0 deg-C
  • Boiling Point: 603.4°C at 760 mmHg
  • Flash Point: 318.7 °C
  • Refractive Index: 1.599
  • PSA: 100.93000
  • LogP: 4.90090
  • Solubility: Not determined

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine Security Information

  • Hazard Statement： H302-H315-H319-H335
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • Safety Term：S22;S24/25
  • HazardClass：IRRITANT
  • Storage Condition：0-10°C

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-(((9H-Fluoren-9-yl)methoxy)carbonyl)-S-(tert-butyl)-L-cysteine Pricemore >>

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abcr
AB393186-1 g
N-Fmoc-S-tert-butyl-L-cysteine, 98%; .
 67436-13-9 98%
1g
 €74.60 2022-06-10

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